Cas no 954328-17-7 (2-(4-(4-methoxyphenyl)-1H-imidazol-1-yl)acetic acid)

• Product Name: 2-(4-(4-methoxyphenyl)-1H-imidazol-1-yl)acetic acid
• CAS No: 954328-17-7
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 6782103
• PubChem ID: 17723999
• Update Time: 2025-08-05

2-(4-(4-methoxyphenyl)-1H-imidazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• VS-11809
• starbld0029241
• 2-[4-(4-methoxyphenyl)-1H-imidazol-1-yl]acetic acid
• [4-(4-methoxyphenyl)-1H-imidazol-1-yl]acetic acid
• AKOS022117581
• BBL033099
• 954328-17-7
• 2-[4-(4-methoxyphenyl)imidazol-1-yl]acetic acid
• CS-0335892
• MCULE-3022600646
• 2-(4-(4-methoxyphenyl)-1H-imidazol-1-yl)acetic acid
• STL259911

• Inchi： 1S/C12H12N2O3/c1-17-10-4-2-9(3-5-10)11-6-14(8-13-11)7-12(15)16/h2-6,8H,7H2,1H3,(H,15,16)
• InChI Key： UAUMPWCZJRDXPU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CN(C=N1)CC(=O)O

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-(4-(4-methoxyphenyl)-1H-imidazol-1-yl)acetic acid

Comprehensive Overview of 2-(4-(4-methoxyphenyl)-1H-imidazol-1-yl)acetic acid (CAS No. 954328-17-7)

2-(4-(4-methoxyphenyl)-1H-imidazol-1-yl)acetic acid (CAS No. 954328-17-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole core and methoxyphenyl substituent, is widely studied for its potential applications in drug development and medicinal chemistry. The presence of both acetic acid and imidazole functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for imidazole derivatives like 2-(4-(4-methoxyphenyl)-1H-imidazol-1-yl)acetic acid has surged due to their role in designing enzyme inhibitors and receptor modulators. Researchers are particularly interested in its potential as a building block for anti-inflammatory agents and antioxidant compounds, aligning with the growing focus on chronic disease management and aging-related research. The compound's unique structure allows for interactions with biological targets, making it a candidate for drug discovery projects.

The synthesis of 2-(4-(4-methoxyphenyl)-1H-imidazol-1-yl)acetic acid typically involves multi-step organic reactions, including condensation and functional group transformations. Its CAS No. 954328-17-7 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. The compound's solubility and stability under various conditions are critical factors for its applicability in formulation development and biocompatibility studies.

From an industrial perspective, 2-(4-(4-methoxyphenyl)-1H-imidazol-1-yl)acetic acid is often explored for its potential in green chemistry applications. With increasing emphasis on sustainable synthesis, researchers are investigating eco-friendly methods to produce this compound, minimizing waste and energy consumption. This aligns with global trends toward environmentally friendly pharmaceuticals and biodegradable materials.

In the context of personalized medicine, the compound's modular structure allows for derivatization to tailor its properties for specific therapeutic needs. Its methoxyphenyl group, for instance, can be modified to enhance bioavailability or target specificity, addressing common challenges in drug delivery systems. Such flexibility makes it a valuable tool for medicinal chemists and pharmacologists.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-(4-(4-methoxyphenyl)-1H-imidazol-1-yl)acetic acid and ensure its purity. Quality control is paramount, especially when the compound is used in preclinical studies or as a reference standard. The growing availability of high-purity batches has facilitated its adoption in academic and commercial research.

Looking ahead, the compound's potential extends beyond traditional pharmaceuticals. Innovations in bioconjugation and nanotechnology have opened new avenues for its use in diagnostic imaging and targeted therapy. As the scientific community continues to explore its properties, 2-(4-(4-methoxyphenyl)-1H-imidazol-1-yl)acetic acid (CAS No. 954328-17-7) is poised to remain a key player in advancing biomedical research and therapeutic innovation.